Cas no 1261892-34-5 (5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid)
1261892-34-5 structure
Product Name:5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid
CAS No:1261892-34-5
MF:C16H15NO5
MW:301.294004678726
CID:2761679
PubChem ID:53224103
Update Time:2025-04-21
5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 1261892-34-5
- MFCD18318185
- 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid, 95%
- 5-[4-(Ethoxycarbonyl)phenyl]-2-methoxypyridine-3-carboxylic acid
- DTXSID70688091
- 5-(4-ETHOXYCARBONYLPHENYL)-2-METHOXYNICOTINIC ACID
- 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid
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- Inchi: 1S/C16H15NO5/c1-3-22-16(20)11-6-4-10(5-7-11)12-8-13(15(18)19)14(21-2)17-9-12/h4-9H,3H2,1-2H3,(H,18,19)
- InChI Key: AKGAUZKQHJKKRY-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=CC=1)C1C=NC(=C(C(=O)O)C=1)OC)=O
Computed Properties
- Exact Mass: 301.09502258Da
- Monoisotopic Mass: 301.09502258Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 85.7Ų
5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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